Cas no 1803932-87-7 (4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine)
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7HF5N2O/c8-4-2-14-6(9)5(3(4)1-13)15-7(10,11)12/h2H
- InChI Key: PVNIWZBEALPTKE-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C(=CN=1)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- XLogP3: 2.3
- Topological Polar Surface Area: 45.9
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004968-250mg |
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine |
1803932-87-7 | 97% | 250mg |
$700.40 | 2022-04-02 | |
| Alichem | A026004968-500mg |
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine |
1803932-87-7 | 97% | 500mg |
$980.00 | 2022-04-02 | |
| Alichem | A026004968-1g |
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine |
1803932-87-7 | 97% | 1g |
$1,831.20 | 2022-04-02 |
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine
Introduction to 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine (CAS No. 1803932-87-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803932-87-7, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential as building blocks for the synthesis of novel pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple fluorine atoms, a cyano group, and a trifluoromethoxy substituent imparts distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.
Thefluorinatedpyridine scaffold is particularly noteworthy in modern drug discovery, as fluorine atoms can modulate the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the electron-withdrawing nature of fluorine atoms can enhance the bioavailability of drug candidates by preventing rapid degradation. Thecyanogroup introduces a polar site for further functionalization, while thetrifluoromethoxymoiety contributes additional electronic effects that can fine-tune molecular interactions. These features make 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine a versatile precursor for designing molecules with tailored biological activities.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from fluorinated heterocycles. For instance, studies have demonstrated that pyridine derivatives containing fluorine substituents exhibit potent activity against various diseases, including cancer and infectious disorders. Thefluoro-labeled pyridines are particularly attractive because they can be incorporated into drug molecules to improve their pharmacological profiles. One notable example is the use of such compounds in kinase inhibition, where the electron-deficient nature of fluorinated pyridines enhances binding to target enzymes.
TheCAS No. 1803932-87-7 identifier ensures precise chemical characterization and traceability of this compound in research settings. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely employed to confirm its structure and purity. These methods are essential for ensuring that researchers are working with a consistent and reliable starting material when developing new synthetic pathways or exploring biological activities.
Recent advancements in computational chemistry have further accelerated the exploration of 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine's potential applications. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing ligands that interact with proteins involved in metabolic diseases. For example, researchers have hypothesized that modifications at thecyanoandtrifluoromethoxypositions could enhance binding affinity to enzymes such as PDE4 (phosphodiesterase 4), which is implicated in conditions like COPD (chronic obstructive pulmonary disease). Such insights are derived from high-throughput virtual screening (HTVS) approaches that predict molecular interactions with high accuracy.
The pharmaceutical industry has also shown interest in leveraging this compound for developing next-generation antiviral agents. The unique electronic distribution conferred by thefluoro,cyano,andtrifluoromethoxysubstituents allows for precise tuning of molecular properties to optimize interactions with viral proteases or polymerases. Preclinical studies have begun to explore derivatives of 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine as inhibitors of RNA-dependent RNA polymerases (RdRp), which are critical for viral replication cycles. Preliminary results suggest promising activity against emerging viral strains without significant off-target effects.
Beyond medicinal applications, this compound has found utility in materials science due to its ability to act as a precursor for advanced polymers and liquid crystals. The presence of multiple reactive sites enables cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex organic frameworks. Researchers have reported using 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine to synthesize luminescent materials that exhibit tunable emission properties for optoelectronic devices.
The synthesis of 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available halopyridines or fluoroarenes. Key steps often include nucleophilic substitution reactions facilitated by strong bases such as lithium diisopropylamide (LDA), followed by electrophilic addition or displacement at specific positions. The introduction of the cyano group is commonly achieved via dehydration reactions using acetic anhydride or phosphorus oxychloride (POCl₃). Fluorination at the 2- and 5-positions is typically performed using reagents like Selectfluor® or N-fluorobenzenesulfonimide (NFSI), while methylation at the 3-position employs triflic anhydride (CF₃SO₂OH) in combination with dimethyl sulfate.
The purity and yield of 4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine are critical factors influencing downstream applications. Impurities such as unreacted starting materials or side products can interfere with subsequent synthetic steps or biological assays. Therefore,advanced purification techniques like column chromatography or recrystallization from appropriate solvents are employed to isolate high-purity material. Analytical characterization confirms the absence of contaminants through techniques such as HPLC (high-performance liquid chromatography), which provides detailed information about peak purity and retention times.
In conclusion,4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine (CAS No.: 1803932-87-7) represents a fascinating molecule with broad utility across multiple scientific disciplines。 Its unique structural features enable diverse applications,from drug development to advanced materials design。 As research continues to uncover new synthetic methodologies and biological functions,this compound is poised to remain at the forefront of innovation in chemical biology and medicinal chemistry。 Future studies may explore further derivatization strategies,including bioconjugation techniques,to expand its therapeutic potential beyond current applications。
1803932-87-7 (4-Cyano-2,5-difluoro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)